Cas no 63684-32-2 (Benzenepropanoic acid, b,b'-dithiobis-)

• Product Name: Benzenepropanoic acid, b,b'-dithiobis-
• CAS No: 63684-32-2
• MF: C₁₈H₁₈O₄S₂
• MW: 362.463122844696
• CID: 512734
• Update Time: 2026-04-29

Benzenepropanoic acid, b,b'-dithiobis- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, b,b'-dithiobis-
• 3,3’-DITHIOBISHYDROCINNAMIC ACID
• 3-[(2-carboxy-1-phenylethyl)disulfanyl]-3-phenylpropanoic acid
• 3,3'-disulfanediylbis(3-phenylpropanoic acid)
• 3,3'-Dithiobis(3-phenylpropionic) acid
• 3-[(3-hydroxy-3-oxo-1-phenylpropyl)disulfanyl]-3-phenylpropanoic acid
• EINECS 264-412-4

Computed Properties

• Exact Mass: 362.06500

Experimental Properties

• Density: 1.354±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 145 ºC
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),
• PSA: 125.20000
• LogP: 4.52040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on Benzenepropanoic acid, b,b'-dithiobis-

Recent Advances in the Study of Benzenepropanoic acid, b,b'-dithiobis- (CAS: 63684-32-2) in Chemical Biology and Pharmaceutical Research

Benzenepropanoic acid, b,b'-dithiobis- (CAS: 63684-32-2) is a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a cross-linking agent, antioxidant, and modulator of cellular redox processes. This research brief synthesizes the latest findings on this compound, highlighting its mechanisms of action, applications, and future research directions.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antioxidant properties of Benzenepropanoic acid, b,b'-dithiobis-. The researchers demonstrated that the compound effectively scavenges reactive oxygen species (ROS) in vitro, suggesting its potential as a therapeutic agent for oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The study also revealed that the compound's disulfide bond plays a critical role in its redox activity, enabling it to participate in thiol-disulfide exchange reactions with cellular proteins.

In another recent study, researchers explored the use of Benzenepropanoic acid, b,b'-dithiobis- as a cross-linking agent in protein engineering. The compound's ability to form stable disulfide bridges between cysteine residues was leveraged to enhance the stability of therapeutic proteins, such as antibodies and enzymes. This application is particularly relevant for the development of biopharmaceuticals with improved shelf-life and efficacy. The study, published in Bioconjugate Chemistry, reported a 40% increase in protein stability when the compound was used as a cross-linker compared to traditional methods.

Further research has focused on the compound's potential in drug delivery systems. A 2024 paper in Advanced Drug Delivery Reviews highlighted its use in the design of redox-responsive nanoparticles. These nanoparticles can release their payload in response to the reducing environment of tumor tissues, offering a targeted approach to cancer therapy. The study reported promising results in preclinical models, with enhanced tumor accumulation and reduced off-target effects.

Despite these advancements, challenges remain in the clinical translation of Benzenepropanoic acid, b,b'-dithiobis-. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed. Future research directions include optimizing the compound's pharmacokinetic properties and exploring its interactions with other biomolecules. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock its full therapeutic potential.

In conclusion, Benzenepropanoic acid, b,b'-dithiobis- (CAS: 63684-32-2) represents a versatile compound with broad applications in chemical biology and pharmaceutical research. Its unique redox properties and cross-linking capabilities make it a valuable tool for drug development and protein engineering. Continued research will likely uncover new therapeutic avenues and further solidify its role in modern medicine.